Cas no 1176024-11-5 (2-Benzyl-6-Benzothiazolecarboxylic acid)

• Product Name: 2-Benzyl-6-Benzothiazolecarboxylic acid
• CAS No: 1176024-11-5
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 2129281
• Update Time: 2023-08-04

2-Benzyl-6-Benzothiazolecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6-Benzothiazolecarboxylic acid
• 2-Benzyl-6-Benzothiazolecarboxylic acid

• Inchi： 1S/C15H11NO2S/c17-15(18)11-6-7-12-13(9-11)19-14(16-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,17,18)
• InChI Key： HJMQYCAMAQRZQB-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(=O)O)C=CC=2N=C1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 78.4